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Compound of Interest

2-(3-Methylphenoxy)cyclohexan-1-
Compound Name:
amine

Cat. No.: B13267908

Get Quote

Executive Summary & Compound Architecture

Compound: 2-(3-Methylphenoxy)cyclohexan-1-amine Molecular Formula: C13H19NO
Molecular Weight: 205.30 g/mol Core Scaffold: 1,2-disubstituted cyclohexane.

Stereochemical Criticality: This molecule possesses two chiral centers at C1 and C2. Synthetic
routes (e.g., reductive amination of 2-aryloxycyclohexanones or ring-opening of aziridines)
typically yield a mixture of diastereomers.

e Trans-isomer (1R,2R / 1S,2S): The thermodynamic product where the bulky phenoxy and
amine groups adopt a diequatorial conformation in the chair structure. This is the primary
focus of this guide due to its higher stability and prevalence in drug scaffolds.

e Cis-isomer (1R,2S / 1S,2R): One substituent is axial, one equatorial.

Mass Spectrometry (MS) Profiling

Methodology: Electron lonization (El, 70 eV) and Electrospray lonization (ESI+).
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Fragmentation Logic

The fragmentation pattern is driven by

-cleavage adjacent to the nitrogen and the stability of the phenoxy radical.

lon Type m/z (approx) Mechanistic Origin

Parent peak (typically weak in

Molecular lon [M]* 205 _
El, strong [M+H]* 206 in ESI).
-cleavage of the cyclohexane
ring yielding the iminium ion
Base Peak 56
fragment (
).
Cleavage of the ether bond
Tropylium Derivative 107/108 generating the 3-methylphenol
radical cation or tolyl cation.
) [M - NHs]*. Characteristic of
Loss of Ammonia 188 ] ]
primary amines.
[M - OCsH4CHs]*. Cyclohexyl
Loss of Phenoxy 98

amine carbocation.

Structural Elucidation Workflow (Graphviz)
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Figure 1: Logical fragmentation pathway for 2-(3-methylphenoxy)cyclohexan-1-amine under
Electron lonization.

Infrared Spectroscopy (FT-IR)

Sampling Protocol: Attenuated Total Reflectance (ATR) on neat oil or KBr pellet for HCI salt.

The spectrum is defined by the interplay between the primary amine and the aromatic ether.

Wavenumber (

Functional Group Signal Characteristics
)
Weak/Broad doublet (primary
N-H Stretch 3350 - 3280 amine). Sharper in dilute
solution.

Weak, just above 3000

C-H Stretch (Ar) 3050 - 3010
Strong, methylene

C-H Stretch (Alk) 2930 - 2850 antisymmetric/symmetric
stretching.

] Characteristic "breathing"

C=C Aromatic 1585, 1490 ]
modes of the benzene ring.
Scissoring vibration (often

N-H Bend 1600 - 1580 _ _
overlaps with aromatic C=C).
Strong, diagnostic band for

C-O-C (Ether) 1250 (asym)
aryl alkyl ethers.

C-O-C (Ether) 1040 (sym) Moderate intensity.
Meta-substitution pattern (3-

Arene Subst. 780, 690

methyl).

Nuclear Magnetic Resonance (NMR)

Solvent:
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(Standard) or
(to observe exchangeable protons). Reference: TMS (
0.00 ppm).

*H NMR Data (500 MHz, )

Focus: Trans-isomer (Diequatorial conformation)
The stereochemistry is confirmed by the coupling constant (

) between H-1 and H-2. In the trans-isomer, both protons are axial (

), leading to a large coupling constant (~10 Hz) according to the Karplus equation.
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Positi Multiplicit Assighment
osition ultiplici
(ppm) plicity (Hz) Logic
H-5' (Meta-ring
Ar-H 7.15 t 7.8
proton)
H-2', H-4', H-6'
Ar-H 6.78 - 6.72 m - (Ortho/Para to
ether)
Diagnostic: Axial
proton
H-2 4.05 td 10.5,4.2
to Oxygen. Large
confirms trans.
Axial proton
H-1 2.85 ddd 10.5,9.8,4.0
to Nitrogen.
Methyl group on
Ar-CHs 2.32 S - Y .g ) P
aromatic ring.
Cyclohexane
H-3 to H-6 2.15-1.20 m - methylene
envelope.
Exchangeable
‘NH> 1.60 brs ) (disappears with
).
13C NMR Data (125 MHz, )
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Carbon Type (ppm) Assighment

Ar-C (Ipso) 158.2 C-1' (Attached to Oxygen)

Ar-C (lpso) 139.5 C-3' (Attached to Methyl)

Ar-C 129.2 C-5'

Ar-C 121.8 cC-4'

Ar-C 116.5 c-2'

Ar-C 112.4 C-6'

CH.O 80.5 C-2 (Cyclohexane, deshielded
by O)

CH.N _— C-1 (Cyclohexane, deshielded
by N)

CH2 32.5 C-3

CH2 30.1 C-6

CH2 24.2 C-4

CH2 23.8 C-5

CHs 215 Aromatic Methyl

Experimental Protocol: Sample Preparation for NMR

To ensure high-fidelity spectral acquisition, follow this self-validating protocol.
e Solvent Selection: Use

(99.8% D) containing 0.03% v/v TMS.

o Why: Chloroform minimizes hydrogen bonding broadening compared to DMSO, allowing
better resolution of the H-1/H-2 coupling constants.

e Concentration: Dissolve 10-15 mg of the free amine oil in 0.6 mL solvent.
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o Check: Solution must be clear. Turbidity implies salt formation or impurities. Filter through
a glass wool plug if necessary.

e Shimming: Auto-shim on the lock signal, then manually optimize Z1 and Z2.

o Validation: The TMS peak must have a linewidth at half-height (LB) < 0.5 Hz.
e Acquisition Parameters (*H):

o Pulse angle: 30°

o Relaxation delay (D1): 2.0 s (Ensure full relaxation of methyl protons).

o Scans (NS): 16 or 32.

Stereochemical Validation Logic

The distinction between cis and trans isomers is the most frequent challenge. The following
logic gate diagram illustrates how to determine the stereochemistry based on the H-2 signal
width.

Analyze H-2 Proton Signal

(~4.0 ppm)

Measure Coupling Constant (J)
and Peak Width at Half Height (W1/2)

TRANS Isomer CIS Isomer
(Axial-Axial Coupling) (Axial-Equatorial Coupling)
Diequatorial Conformers Axial/Equatorial Conformers
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Figure 2: NMR logic for assigning relative stereochemistry in 1,2-disubstituted cyclohexanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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